Cas no 855406-67-6 (2,6-Dichloro-4-(1H-pyrrol-1-yl)phenol)

• Product Name: 2,6-Dichloro-4-(1H-pyrrol-1-yl)phenol
• CAS No: 855406-67-6
• MF: C₁₀H₇Cl₂NO
• MW: 228.074680566788
• CID: 4717586
• Update Time: 2023-08-15

2,6-Dichloro-4-(1H-pyrrol-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4-(1H-pyrrol-1-yl)phenol

• Inchi： 1S/C10H7Cl2NO/c11-8-5-7(6-9(12)10(8)14)13-3-1-2-4-13/h1-6,14H
• InChI Key： FHGPIOYSRAYBDT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)N1C=CC=C1)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• XLogP3: 3.5
• Topological Polar Surface Area: 25.2

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 333.4±42.0 °C at 760 mmHg
• Flash Point: 222.0±24.6 °C

2,6-Dichloro-4-(1H-pyrrol-1-yl)phenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃